Cas no 15912-66-0 (4-Hydroxy-2-methyl-7-trifluoromethylquinoline)

• Product Name: 4-Hydroxy-2-methyl-7-trifluoromethylquinoline
• CAS No: 15912-66-0
• MF: C₁₁H₈F₃NO
• MW: 227.18253326416
• MDL: MFCD00100261
• CID: 98628
• PubChem ID: 329773335
• Update Time: 2025-11-02

4-Hydroxy-2-methyl-7-trifluoromethylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinol,2-methyl-7-(trifluoromethyl)-
• 2-METHYL-7-TRIFLUOROMETHYLQUINOLIN-4-OL
• 4-HYDROXY-2-METHYL-7-TRIFLUOROMETHYLQUINOLINE
• 4-Hydroxy-2-methyl-7-trifluormethyl-chinolin
• 4-Hydroxy-7-trifluormethylchinaldin
• 2-METHYL-7-TRIFLUOROMETHYLQUINOLIN-4(1H)-ONE
• 2-METHYL-7-TRIFLUOROMETHYL-4(1H)-QUINOLINONE
• AKOS BBS-00000361
• OTAVA-BB BB7019081214
• 2-Methyl-7-trifluoromethyl--4(1H)-quinolinone([58596-42-2])
• 4-Quinolinol, 2-Methyl-7-(trifluoroMethyl
• SCHEMBL19032063
• HMS1443D07
• AKOS005622353
• 4-Hydroxy-2-methyl-7-trifluoromethylquinoline, AldrichCPR
• AKOS000268306
• BB 0263420
• SCHEMBL899555
• MFCD00100261
• 2-Methyl-7-trifluoromethyl-4[1H]-quinolone
• A18252
• Maybridge3_004297
• 1-(Methylsulfonyl)-4-piperidone
• AB03393
• CS-0328625
• 2-Methyl-7-(trifluoromethyl)-4-quinolinol
• HMS2804N21
• FT-0618629
• VU0610692-1
• AK-029/34863025
• 2-Methyl-7-trifluoromethyl-quinolin-4-ol
• 2-methyl-7-(trifluoromethyl)-1,4-dihydroquinolin-4-one
• MLS000850646
• F3321-0211
• DTXSID20346775
• SMR000456664
• 58596-42-2
• 2-methyl-7-(trifluoromethyl)quinolin-4(1H)-one
• IDI1_015684
• 15912-66-0
• 2-methyl-7-(trifluoromethyl)-1H-quinolin-4-one
• 2-methyl-7-(trifluoromethyl)quinolin-4-ol
• F3173-0019
• 2-Methyl-7-(trifluoromethyl)-4(1H)-quinolinone #
• CHEMBL1431642
• 2-Methyl-7-(trifluoromethyl)-4(1H)-quinolinone
• 4-Quinolinol, 2-methyl-7-(trifluoromethyl)-
• STL227709
• DB-064264
• STK787824
• 4-Hydroxy-2-methyl-7-trifluoromethylquinoline

• MDL： MFCD00100261
• Inchi： 1S/C11H8F3NO/c1-6-4-10(16)8-3-2-7(11(12,13)14)5-9(8)15-6/h2-5H,1H3,(H,15,16)
• InChI Key： IIABTAZQWRTZHG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(C=C(C)NC=2C=1)=O)(F)F

Computed Properties

• Exact Mass: 227.05600
• Monoisotopic Mass: 227.055798
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 2.8

Experimental Properties

• Density: 1.308
• Boiling Point: 277.5°C at 760 mmHg
• Flash Point: 121.6°C
• Refractive Index: 1.501
• PSA: 33.12000
• LogP: 3.26760

4-Hydroxy-2-methyl-7-trifluoromethylquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 4-Hydroxy-2-methyl-7-trifluoromethylquinoline

Recent Advances in the Study of 4-Hydroxy-2-methyl-7-trifluoromethylquinoline (CAS: 15912-66-0)

The compound 4-Hydroxy-2-methyl-7-trifluoromethylquinoline (CAS: 15912-66-0) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This quinoline derivative is characterized by its unique structural features, including a hydroxyl group at the 4-position, a methyl group at the 2-position, and a trifluoromethyl group at the 7-position. These functional groups contribute to its diverse biological activities, making it a promising candidate for further research.

Recent studies have focused on the synthesis and optimization of 4-Hydroxy-2-methyl-7-trifluoromethylquinoline to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the quinoline core could significantly improve its binding affinity to target proteins. The researchers utilized computational modeling and molecular docking techniques to identify key interactions between the compound and its biological targets, providing valuable insights for future drug design.

In addition to its synthetic applications, 4-Hydroxy-2-methyl-7-trifluoromethylquinoline has shown promising results in preclinical studies. A recent report in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its potent inhibitory activity against certain enzymes involved in inflammatory pathways. The study revealed that the compound exhibited a dose-dependent reduction in pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Further in vivo studies are underway to evaluate its efficacy and safety profile.

The pharmacokinetic properties of 4-Hydroxy-2-methyl-7-trifluoromethylquinoline have also been a subject of investigation. A 2023 study in Drug Metabolism and Disposition explored its metabolic stability and bioavailability. The findings indicated that the compound has favorable absorption and distribution characteristics, although further optimization may be required to improve its half-life. These results underscore the importance of continued research to fully harness its therapeutic potential.

Looking ahead, the development of 4-Hydroxy-2-methyl-7-trifluoromethylquinoline as a lead compound in drug discovery appears promising. Its versatile chemical structure and demonstrated biological activities make it a valuable scaffold for the design of novel therapeutics. Future research directions may include exploring its applications in oncology, infectious diseases, and neurodegenerative disorders, as well as investigating its mechanisms of action at the molecular level.